![molecular formula C19H27N3O2S2 B2635593 N-(1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)methanesulfonamide CAS No. 863017-43-0](/img/structure/B2635593.png)
N-(1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)methanesulfonamide, also known as BZP-TFM, is a chemical compound that has been widely researched for its potential therapeutic applications. It belongs to the class of piperazine derivatives and has been shown to exhibit a range of biochemical and physiological effects. In
Scientific Research Applications
DNA Interaction and Molecular Design
DNA Minor Groove Binders : Compounds like Hoechst 33258, which have structural similarities to benzylpiperazine derivatives, are known to bind strongly to the minor groove of double-stranded B-DNA, with specificity for AT-rich sequences. This binding characteristic is utilized in fluorescent DNA staining, chromosome analysis, and as a model for drug design, highlighting the importance of such molecules in understanding DNA interactions and designing therapeutic agents (Issar & Kakkar, 2013).
Carcinogenicity and Toxicology
Thiophene Analogues : The carcinogenic potential of thiophene analogues of known carcinogens has been studied, shedding light on the structural activity relationships and potential toxicological implications of thiophene-containing compounds. Such studies are crucial in drug development for evaluating safety profiles (Ashby et al., 1978).
Antimicrobial and Antibacterial Activities
Heterocyclic Compounds in Drug Design : Thiophene and benzylpiperazine derivatives are significant in medicinal chemistry, especially as bioactive molecules in antiviral, antitumor, and antibacterial agents. These compounds' structural diversity and biological activity underscore their potential in developing new therapeutic agents (Ostrowski, 2022).
Biochemical Assays and Analytical Applications
Antibody Development and Immunoassays : The development of antibodies against various compounds, including those with sulfonamide functionalities, has advanced ELISA and related techniques for environmental and food analysis. This research area highlights the application of such compounds in developing key immunoreagents for detecting herbicides, pollutants, and veterinary drugs (Fránek & Hruška, 2018).
Enzyme Inhibition and Drug Metabolism
Cytochrome P450 Inhibitors : Understanding the interaction of compounds with cytochrome P450 enzymes is crucial in predicting drug-drug interactions and designing drugs with favorable metabolic profiles. Research into selective inhibitors highlights the importance of such studies in drug development (Khojasteh et al., 2011).
properties
IUPAC Name |
N-[1-(4-benzylpiperazin-1-yl)-1-thiophen-2-ylpropan-2-yl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27N3O2S2/c1-16(20-26(2,23)24)19(18-9-6-14-25-18)22-12-10-21(11-13-22)15-17-7-4-3-5-8-17/h3-9,14,16,19-20H,10-13,15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQYZKSSGTGLXSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C1=CC=CS1)N2CCN(CC2)CC3=CC=CC=C3)NS(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-(4-benzylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)methanesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.